Cas no 780-21-2 (Benzenamine,4-chloro-N-(phenylmethylene)-)

Benzenamine,4-chloro-N-(phenylmethylene)- structure
780-21-2 structure
Product Name:Benzenamine,4-chloro-N-(phenylmethylene)-
CAS No:780-21-2
MF:C13H10ClN
MW:215.678202152252
CID:566529
PubChem ID:96957
Update Time:2025-04-19

Benzenamine,4-chloro-N-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-chloro-N-(phenylmethylene)-
    • N-(4-chlorophenyl)-1-phenylmethanimine
    • N-benzylidene-4-chloroaniline
    • 1-Chlorobenzene,4-benzylidenamino
    • Aniline,N-benzylidene-p-chloro
    • benzylidene(4-chlorophenyl)amine
    • N-(4-chlorobenzylidene)aniline
    • N-(4-chlorophenyl)iminobenzaldehyde
    • Nbe4CA
    • N-benzylidene 4-chloroaniline
    • N-benzylidene-(4-chlorophenyl)amine
    • NWCAQYVAHZWHIO-UHFFFAOYSA-N
    • NCIOpen2_006034
    • NSC95597
    • AI3-60145
    • 1-Chlorobenzene, 4-benzylidenamino-
    • NSC-95597
    • SR-01000631332-1
    • 4-Chloro-N-[(E)-phenylmethylidene]aniline #
    • Maybridge3_006500
    • 1613-89-4
    • Aniline, N-benzylidene-p-chloro-,
    • NWCAQYVAHZWHIO-XNTDXEJSSA-N
    • SCHEMBL1875125
    • AKOS000344003
    • AKOS024332435
    • NSC 95597
    • benzylidene-p-chloroaniline
    • Benzylidene-(4-chlorophenyl)-amine
    • CCG-41242
    • 780-21-2
    • 4-Chloro-N-(phenylmethylene)benzeneamine
    • 4-Chloro-N-[(E)-phenylmethylidene]aniline
    • p-chlorobenzalaniline
    • (E)-N-Benzylidene-4-chloroaniline
    • IDI1_017887
    • Benzenamine, 4-chloro-N-(phenylmethylene)-
    • HMS1449H10
    • Inchi: 1S/C13H10ClN/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h1-10H/b15-10+
    • InChI Key: NWCAQYVAHZWHIO-XNTDXEJSSA-N
    • SMILES: ClC1C=CC(=CC=1)/N=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 215.05000
  • Monoisotopic Mass: 215.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 342.7°C at 760 mmHg
  • Flash Point: 161.1°C
  • Refractive Index: 1.567
  • PSA: 12.36000
  • LogP: 4.09060

Benzenamine,4-chloro-N-(phenylmethylene)- Related Literature

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